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Compound of Interest

Compound Name: 2-Propanone, 1-cyclopentyl-

Cat. No.: B058136

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of 2-Propanone, 1-cyclopentyl- (CAS No. 1122-98-1),
ensuring laboratory safety and procedural integrity.

This document provides critical safety protocols and logistical information for handling 2-
Propanone, 1-cyclopentyl-. Adherence to these guidelines is paramount for minimizing risk
and ensuring a safe laboratory environment.

Hazard Identification and Classification

2-Propanone, 1-cyclopentyl- is a flammable liquid that poses several health risks.[1] It is
classified as toxic if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[1]

Hazard Classification GHS Code Description

Flammable Liquid H226 Flammable liquid and vapor[1]
Acute Toxicity, Oral H301 Toxic if swallowed[1]

Skin Irritation H315 Causes skin irritation[1]

Eye Irritation H319 Causes serious eye irritation[1]

. . May cause respiratory
Specific Target Organ Toxicity H335

irritation[1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the primary defense against exposure
to 2-Propanone, 1-cyclopentyl-. The following table summarizes the mandatory PPE for

handling this chemical.
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Protection Type

Recommended Equipment

Specifications and
Rationale

Eye/Face Protection

Safety Goggles with Side-
Shields and Face Shield

Must conform to EN 166 (EU)
or NIOSH (US) standards to
protect against splashes.[2][3]
A face shield provides an

additional layer of protection.

[2]

Skin Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended for protection
against solvents and ketones.
[3][4] Always inspect gloves for
integrity before use.[2][3]

Lab Coat/Protective Clothing

A flame-retardant and
impervious lab coat should be
worn to protect skin and
personal clothing from

contamination.[2][3]

Respiratory Protection

Chemical Fume Hood

All handling of 2-Propanone, 1-
cyclopentyl- should be
conducted in a certified and
properly functioning chemical
fume hood to minimize

inhalation of vapors.[2]

Air-Purifying Respirator (APR)

For emergency situations such
as spills outside of a fume
hood, an APR with organic
vapor cartridges should be

available.[2]

Footwear

Closed-Toe Shoes

Required to protect against

spills.

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 2-Propanone, 1-cyclopentyl- is crucial for safety. The
following workflow outlines the necessary steps from preparation to disposal.

Preparation

Review Safety Data Sheet (SDS)

Y

Don Appropriate PPE

\

Ensure Fume Hood is Operational

Y

Locate Emergency Equipment
(Eyewash, Safety Shower)

Handling & EXE ;erimentation

Work in a Well-Ventilated Area |
(Fume Hood)

If Spill Occurs
Spill & Emergency Response
\ %
Avoid Contact with Skin and Eyes Evacuate and Ventilate Area
A4 \
Keep Away from Ignition Sources Contain Spill with Inert Material
\ \
Use Non-Sparking Tools for Transfers Clean Spill Area Thoroughly
Waste Ddisposal
\4 \/
Collect Waste in a Labeled, . .
Sealed Container Report Incident to Supervisor
A4

Store in a Designated Hazardous
Waste Area

A

Dispose of According to Institutional
and Local Regulations
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Caption: Workflow for Safe Handling of 2-Propanone, 1-cyclopentyl-.

Experimental Protocols: General Handling

o Preparation: Before beginning any work, ensure all required PPE is correctly donned. Verify
that the chemical fume hood is functioning correctly and that an eyewash station and safety
shower are accessible.

e Aliquoting and Transfer: Conduct all transfers of 2-Propanone, 1-cyclopentyl- within a
chemical fume hood. Use only non-sparking tools to prevent ignition of flammable vapors.[5]
[6] Perform all transfers slowly to minimize splashing and aerosol generation.

» Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with
soap and water. Decontaminate the work area to prevent secondary exposure.

Disposal Plan

All waste containing 2-Propanone, 1-cyclopentyl-, including empty containers, contaminated
labware, and used PPE, must be treated as hazardous waste.

o Waste Collection: Collect all waste in a designated, properly labeled, and sealed container
that is compatible with the chemical.

o Storage: Store the hazardous waste container in a designated satellite accumulation area
away from heat, sparks, and open flames.[7]

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
company.[7] Do not dispose of 2-Propanone, 1-cyclopentyl- down the drain.

Emergency Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.

 Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

o Spills: For small spills, absorb the chemical with an inert material (e.g., sand, vermiculite)
and place it in a sealed container for disposal. For large spills, evacuate the area and contact
your institution's emergency response team.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Propanone, 1-cyclopentyl- | C8H140 | CID 136897 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. benchchem.com [benchchem.com]
¢ 3. benchchem.com [benchchem.com]

¢ 4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

o 5. fishersci.com [fishersci.com]

e 6. synquestlabs.com [synquestlabs.com]
e 7. benchchem.com [benchchem.com]

e 8. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Propanone, 1-cyclopentyl-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058136#personal-protective-equipment-for-handling-
2-propanone-1-cyclopentyl]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Cyclopentyl_Propionate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b058136?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_1_cyclobutyl_butane_1_3_dione.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_1_Hydroxy_cyclopentyl_ethanone.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.fishersci.com/store/msds?partNumber=AAB23408&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2400%2F2417-1-X0.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Cyclopentyl_Propionate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Bromoethyl_cyclopentan_1_one.pdf
https://www.benchchem.com/product/b058136#personal-protective-equipment-for-handling-2-propanone-1-cyclopentyl
https://www.benchchem.com/product/b058136#personal-protective-equipment-for-handling-2-propanone-1-cyclopentyl
https://www.benchchem.com/product/b058136#personal-protective-equipment-for-handling-2-propanone-1-cyclopentyl
https://www.benchchem.com/product/b058136#personal-protective-equipment-for-handling-2-propanone-1-cyclopentyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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